Cas no 2680783-50-8 (tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate)

Tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate is a specialized heterocyclic compound featuring a carbamate-protected imidazole core with two cyano substituents. This structure offers versatility in synthetic chemistry, particularly in the preparation of functionalized imidazole derivatives, which are valuable intermediates in pharmaceutical and agrochemical research. The tert-butyloxycarbonyl (Boc) protecting group enhances stability while allowing selective deprotection under mild acidic conditions, facilitating further derivatization. The electron-withdrawing cyano groups contribute to the compound's reactivity in nucleophilic substitution and cyclization reactions. Its well-defined purity and structural precision make it a reliable building block for the development of bioactive molecules, including kinase inhibitors and other nitrogen-rich heterocycles.
tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate structure
2680783-50-8 structure
Product Name:tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate
CAS No:2680783-50-8
MF:C10H11N5O2
MW:233.226640939713
CID:5649409
PubChem ID:165907496
Update Time:2025-05-20

tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • 2680783-50-8
    • tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate
    • EN300-28275734
    • Inchi: 1S/C10H11N5O2/c1-10(2,3)17-9(16)15-8-13-6(4-11)7(5-12)14-8/h1-3H3,(H2,13,14,15,16)
    • InChI Key: NWOSLCNIDLCIQL-UHFFFAOYSA-N
    • SMILES: O(C(NC1=NC(C#N)=C(C#N)N1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 233.09127461g/mol
  • Monoisotopic Mass: 233.09127461g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 115Ų

tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28275734-0.05g
tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate
2680783-50-8 95.0%
0.05g
$563.0 2025-03-19
Enamine
EN300-28275734-0.1g
tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate
2680783-50-8 95.0%
0.1g
$591.0 2025-03-19
Enamine
EN300-28275734-0.25g
tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate
2680783-50-8 95.0%
0.25g
$617.0 2025-03-19
Enamine
EN300-28275734-0.5g
tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate
2680783-50-8 95.0%
0.5g
$645.0 2025-03-19
Enamine
EN300-28275734-1.0g
tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate
2680783-50-8 95.0%
1.0g
$671.0 2025-03-19
Enamine
EN300-28275734-2.5g
tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate
2680783-50-8 95.0%
2.5g
$1315.0 2025-03-19
Enamine
EN300-28275734-5.0g
tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate
2680783-50-8 95.0%
5.0g
$1945.0 2025-03-19
Enamine
EN300-28275734-10.0g
tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate
2680783-50-8 95.0%
10.0g
$2884.0 2025-03-19
Enamine
EN300-28275734-1g
tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate
2680783-50-8
1g
$671.0 2023-09-09
Enamine
EN300-28275734-5g
tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate
2680783-50-8
5g
$1945.0 2023-09-09

Additional information on tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate

tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate (CAS No. 2680783-50-8) is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a tert-butyl group with a dicyanoimidazole moiety. The dicyanoimidazole group imparts distinctive electronic properties, making this compound a valuable tool in synthetic chemistry and materials science.

Recent advancements in the synthesis and characterization of tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate have shed light on its potential applications in drug design and catalysis. Researchers have explored its role as a precursor for the synthesis of bioactive molecules, leveraging its ability to undergo various transformations under mild conditions. The tert-butyl carbamate group is particularly advantageous due to its stability and reactivity, enabling the formation of complex molecular architectures.

In the context of materials science, this compound has been utilized in the development of advanced polymers and coatings. Its dicyanoimidazole functionality contributes to enhanced mechanical properties and thermal stability, making it a promising candidate for high-performance materials. Studies have demonstrated that incorporating this compound into polymer matrices can significantly improve their durability under harsh environmental conditions.

The synthesis of tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the imidazole derivative and subsequent functionalization with the tert-butyl carbamate group. This process has been optimized to achieve high yields and purity, ensuring its suitability for both academic research and industrial applications.

From a pharmacological perspective, this compound has shown potential as a building block for the development of novel therapeutic agents. Its ability to participate in various bioconjugation reactions makes it an attractive candidate for drug delivery systems and targeted therapies. Recent studies have highlighted its role in the synthesis of peptidomimetics, which are designed to mimic the functionality of natural peptides while offering improved stability and bioavailability.

In terms of environmental impact, the production and use of tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate are carefully regulated to minimize ecological risks. Researchers have developed green chemistry approaches to synthesize this compound, reducing waste generation and energy consumption. These efforts align with global initiatives to promote sustainable chemical practices.

Looking ahead, the continued exploration of tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate is expected to yield further breakthroughs in its application across diverse disciplines. Its unique combination of structural features positions it as a versatile tool for addressing challenges in medicine, materials science, and beyond.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited